Cas no 384829-03-2 (1H-Indol-3-ol, 5-iodo-)

• Product Name: 1H-Indol-3-ol, 5-iodo-
• CAS No: 384829-03-2
• MF: C₈H₆INO
• MW: 259.043814182281
• CID: 1490069
• Update Time: 2024-08-24

1H-Indol-3-ol, 5-iodo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-3-ol, 5-iodo-

• Inchi： 1S/C8H6INO/c9-5-1-2-7-6(3-5)8(11)4-10-7/h1-4,10-11H
• InChI Key： LRTWZSSYIXCAFQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(I)C=C2)C(O)=C1

Computed Properties

• Exact Mass: 258.94898

Experimental Properties

• Density: 2.116±0.06 g/cm3(Predicted)
• Boiling Point: 422.3±25.0 °C(Predicted)
• PSA: 36.02
• pka: 9.65±0.40(Predicted)